Cas no 108797-84-8 (1-Propanaminium,3-butoxy-2-hydroxy-N-(2-hydroxy-3-sulfopropyl)-N,N-dimethyl-, inner salt)

• Product Name: 1-Propanaminium,3-butoxy-2-hydroxy-N-(2-hydroxy-3-sulfopropyl)-N,N-dimethyl-, inner salt
• CAS No: 108797-84-8
• MF: C₁₂H₂₇NO₆S
• MW: 313.410883188248
• CID: 160179
• PubChem ID: 3034265
• Update Time: 2025-04-19

1-Propanaminium,3-butoxy-2-hydroxy-N-(2-hydroxy-3-sulfopropyl)-N,N-dimethyl-, inner salt Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,3-butoxy-2-hydroxy-N-(2-hydroxy-3-sulfopropyl)-N,N-dimethyl-, inner salt
• 3-[(3-butoxy-2-hydroxypropyl)-dimethylazaniumyl]-2-hydroxypropane-1-sulfonate
• 1-Propanaminium, 3-butoxy-2-hydroxy-N-(2-hydroxy-3-sulfopropyl)-N,N-dimethyl-, hydroxide, inner salt
• AC1MHX7N
• 1-Propanaminium, 3-butoxy-2-hydroxy-N-(2-hydroxy-3-sulfopropyl)-N,N-dimethyl-, inner salt
• 108797-84-8
• DTXSID50893126
• 3-[(3-Butoxy-2-hydroxypropyl)(dimethyl)azaniumyl]-2-hydroxy-1-propanesulfonate
• 1-Propanaminium,3-butoxy-2-hydroxy-N-(2-hydroxy-3-sulfopropyl)-N,N-dimethyl-,inner salt
• SCHEMBL6235780

• Inchi： 1S/C12H27NO6S/c1-4-5-6-19-9-11(14)7-13(2,3)8-12(15)10-20(16,17)18/h11-12,14-15H,4-10H2,1-3H3
• InChI Key： NMZCVTRJSNHYLV-UHFFFAOYSA-N
• SMILES： S(CC(C[N+](C)(C)CC(COCCCC)O)O)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 313.15600
• Monoisotopic Mass: 313.156
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 115.27000
• LogP: 0.22730